Cas no 69079-09-0 (Methyl 3-oxopyrrolidine-1-carboxylate)

• Product Name: Methyl 3-oxopyrrolidine-1-carboxylate
• CAS No: 69079-09-0
• Molecular Formula: C₆H₉NO₃
• Molecular Weight: 143.1406
• MDL: MFCD12195869
• CID: 1039620
• PubChem ID: 12430955

Methyl 3-oxopyrrolidine-1-carboxylate Properties

Names and Identifiers

• 3-oxo-1-Pyrrolidinecarboxylic acid methyl ester
• Methyl 3-oxopyrrolidine-1-carboxylate
• 1-Methoxycarbonyl-3-oxo-pyrrolidin
• 1-Pyrrolidinecarboxylic acid, 3-oxo-, methyl ester
• 3-oxo-pyrrolidine-1-carboxylic acid methyl ester
• AK104580
• ANW-71191
• CTK1H5642
• KB-256595
• methyl 3-oxo-1-pyrrolidinecarboxylate
• N-methoxycarbonyl-3-oxo-tetrahydropyrrole
• N-methoxycarbonyl-3-pyrrolidone
• SureCN9693821
• UOTZNSARDKOPCP-UHFFFAOYSA-N
• 0657AC
• BS-17450
• DTXSID80497979
• Methyl3-oxopyrrolidine-1-carboxylate
• AKOS016007989
• O11916
• CS-0150673
• SCHEMBL9693821
• 69079-09-0
• DB-351973

• MDL： MFCD12195869
• InChIKey： UOTZNSARDKOPCP-UHFFFAOYSA-N
• Inchi： 1S/C6H9NO3/c1-10-6(9)7-3-2-5(8)4-7/h2-4H2,1H3
• SMILES： O=C1C([H])([H])N(C(=O)OC([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 143.058243149g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.058243149g/mol
• Heavy Atom Count: 10
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 46.6

Experimental Properties

• Boiling Point: 239.6±33.0℃ at 760 mmHg